Cas no 923689-26-3 (6-(3-hydroxypropyl)-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-(3-hydroxypropyl)-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 923689-26-3
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5498534
• Update Time: 2025-05-22

6-(3-hydroxypropyl)-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3-hydroxypropyl)-4-phenyl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 6-(3-hydroxypropyl)-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C15H17N3O3/c19-8-4-7-18-9-11-12(14(18)20)13(17-15(21)16-11)10-5-2-1-3-6-10/h1-3,5-6,13,19H,4,7-9H2,(H2,16,17,21)
• InChI Key： AEGPCDUXTUTIGF-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2)C2C(=O)N(CCCO)CC=2N1

Additional information on 6-(3-hydroxypropyl)-4-phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Compound CAS No. 923689-26-3: 6-(3-hydroxypropyl)-4-phenyl-pyrrolo[3,4-d]pyrimidine-2,5-dione

The compound with CAS No. 923689-26-3, known as 6-(3-hydroxypropyl)-4-phenyl-pyrrolo[3,4-d]pyrimidine-2,5-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidinediones, which are known for their potential biological activities and structural versatility. The molecule's unique structure combines a pyrrolopyrimidine ring system with a hydroxypropyl substituent and a phenyl group, making it a promising candidate for various applications in drug discovery.

Recent studies have highlighted the antioxidant properties of 6-(3-hydroxypropyl)-4-phenyl-pyrrolo[3,4-d]pyrimidine-2,5-dione, suggesting its potential use in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Researchers have also explored its anti-inflammatory effects, which could be beneficial in treating chronic inflammatory diseases like arthritis and inflammatory bowel disease.

In addition to its biological activities, the compound has shown remarkable catalytic efficiency in certain enzymatic reactions. This property makes it a valuable tool in asymmetric catalysis and green chemistry. The integration of the hydroxypropyl group into the molecule enhances its solubility and bioavailability, which are critical factors for drug delivery systems.

The synthesis of 6-(3-hydroxypropyl)-4-phenyl-pyrrolo[3,4-d]pyrimidine-2,5-dione involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, reducing production costs and improving yield rates.

Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity to several therapeutic targets, including protein kinases and receptor proteins. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

As research on this compound continues to progress, its applications are expected to expand into areas such as neuroprotection, anticancer therapy, and metabolic disorder management. The combination of its structural diversity and functional versatility positions it as a key player in the development of next-generation pharmaceuticals.

In conclusion, CAS No. 923689-26-3 represents a cutting-edge molecule with immense potential in various scientific domains. Its unique properties and promising biological activities make it an essential subject of ongoing research efforts aimed at harnessing its full therapeutic potential.